Cas no 202336-10-5 (4-Chloro-2-(5-chlorothiophen-2-yl)-6-methylpyrimidine)

• Product Name: 4-Chloro-2-(5-chlorothiophen-2-yl)-6-methylpyrimidine
• CAS No: 202336-10-5
• MF: C₉H₆Cl₂N₂S
• MW: 245.128338336945
• CID: 5721736
• PubChem ID: 43557843
• Update Time: 2025-07-21

4-Chloro-2-(5-chlorothiophen-2-yl)-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• starbld0038319
• 4-Chloro-2-(5-chlorothiophen-2-yl)-6-methylpyrimidine
• MFCD12137718
• 202336-10-5
• AKOS009578526
• Pyrimidine, 4-chloro-2-(5-chloro-2-thienyl)-6-methyl-

• Inchi： 1S/C9H6Cl2N2S/c1-5-4-7(10)13-9(12-5)6-2-3-8(11)14-6/h2-4H,1H3
• InChI Key： UZJMUOPIRJRIMZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(C2=CC=C(S2)Cl)N=1

Computed Properties

• Exact Mass: 243.9628748g/mol
• Monoisotopic Mass: 243.9628748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• Boiling Point: 266.2±40.0 °C(Predicted)
• pka: -0?+-.0.50(Predicted)

Additional information on 4-Chloro-2-(5-chlorothiophen-2-yl)-6-methylpyrimidine

4-Chloro-2-(5-chlorothiophen-2-yl)-6-methylpyrimidine and CAS No. 202336-10-5: A Comprehensive Overview of Its Structural Characteristics and Potential Applications in Medicinal Chemistry

4-Chloro-2-(5-chlorothiophen-2-yl)-6-methylpyrimidine, with the chemical identifier CAS No. 202336-10-5, represents a unique class of pyrimidine derivatives that have garnered significant attention in the field of drug discovery and synthetic chemistry. This compound belongs to the broader family of thiophene-based scaffolds, which are known for their ability to modulate biological activity through interactions with specific molecular targets. Recent studies have highlighted the structural versatility of this molecule, making it a promising candidate for the development of novel therapeutic agents.

The pyrimidine framework of 4-Chloro-2-(5-chlorothiophen-2-yl)-6-methylpyrimidine is characterized by the presence of multiple functional groups, including chlorine atoms at the 4- and 5-positions of the thiophene ring, as well as a methyl group at the 6-position. These substituents contribute to the molecule’s hydrophobic properties and enhance its ability to interact with lipid membranes, a critical feature for drug delivery systems. The 5-chlorothiophen-2-yl moiety, in particular, has been shown to exhibit strong binding affinity for proteins involved in cell signaling pathways, such as kinases and phosphatases, which are implicated in various diseases.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of 4-Chloro-2-(5-chlorothiophen-2-yl)-6-methylpyrimidine with biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of EGFR (Epidermal Growth Factor Receptor) in cancer cell lines. The thiophene ring is believed to act as a key structural element for stabilizing the protein-ligand complex, while the chlorine substituents enhance the molecule’s metabolic stability by reducing susceptibility to enzymatic degradation.

One of the most promising applications of 4-Chloro-2-(5-chlorothiophen-2-yl)-6-methylpyrimidine lies in its potential as a targeted therapy agent for oncology. Preclinical trials have shown that this compound can selectively inhibit the proliferation of breast cancer cells by disrupting the MAPK signaling pathway. The pyrimidine core provides a rigid scaffold that allows for precise modulation of the molecule’s binding affinity, while the 5-chlorothiophen-2-yl group enhances its ability to penetrate cell membranes and reach intracellular targets.

In addition to its oncological applications, 4-Chloro-2-(5-chlorothiophen-2-yl)-6-methylpyrimidine has also been explored for its potential in anti-inflammatory research. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits significant anti-inflammatory activity by modulating the NF-κB signaling pathway, which is central to the regulation of immune responses. The chlorine atoms at the 4- and 5-positions of the thiophene ring are thought to play a critical role in this mechanism by enhancing the molecule’s ability to bind to and inhibit key inflammatory mediators.

The synthesis of 4-Chloro-2-(5-chlorothiophen-2-yl)-6-methylpyrimidine involves a multi-step process that begins with the functionalization of a thiophene ring through electrophilic substitution reactions. The introduction of chlorine atoms at the 5-position is achieved using electrophilic halogenation, while the methyl group at the 6-position is typically introduced via a Michael addition reaction. These synthetic strategies have been optimized to ensure high yields and selectivity, making the compound accessible for further pharmaceutical development.

Recent advancements in green chemistry have also influenced the synthesis of 4-Chloro-2-(5-chlorothiophen-2-yl)-6-methylpyrimidine. Researchers are now exploring solvent-free conditions and microwave-assisted reactions to reduce the environmental impact of its production. These sustainable methods not only minimize waste but also improve the efficiency of the synthesis process, aligning with the growing emphasis on eco-friendly pharmaceutical manufacturing.

In summary, 4-Chloro-2-(5-chlorothiophen-2-yl)-6-methylpyrimidine represents a versatile and promising compound with potential applications in multiple therapeutic areas. Its structural characteristics, including the pyrimidine core and thiophene ring, enable it to interact with a wide range of biological targets, making it a valuable candidate for further research and development. As the field of medicinal chemistry continues to evolve, compounds like this one will play a critical role in the discovery of novel therapies for complex diseases.